Cas no 2137780-61-9 (1-methyl-1,5-diazecane dihydrochloride)

• Product Name: 1-methyl-1,5-diazecane dihydrochloride
• CAS No: 2137780-61-9
• MDL: MFCD31558708
• CID: 4640252
• PubChem ID: 132346890
• Update Time: 2025-07-15

1-methyl-1,5-diazecane dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-methyl-1,5-diazecane dihydrochloride

• MDL： MFCD31558708

Additional information on 1-methyl-1,5-diazecane dihydrochloride

Professional Introduction to 1-methyl-1,5-diazecane dihydrochloride (CAS No. 2137780-61-9)

1-methyl-1,5-diazecane dihydrochloride, identified by its Chemical Abstracts Service (CAS) number 2137780-61-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This zwitterionic derivative of diazepam has garnered attention due to its unique structural properties and potential applications in drug discovery and development. The compound’s molecular framework, featuring a methyl-substituted piperazine ring connected to a diazocine core, imparts distinctive physicochemical characteristics that make it a promising candidate for further exploration.

The synthesis of 1-methyl-1,5-diazecane dihydrochloride involves a series of well-established organic reactions, including condensation and salt formation processes. The dihydrochloride salt form enhances the compound’s solubility in aqueous media, facilitating its use in biological assays and pharmacokinetic studies. This solubility profile is particularly advantageous for formulating novel therapeutic agents targeting central nervous system (CNS) disorders.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacological behavior of 1-methyl-1,5-diazecane dihydrochloride with high precision. Molecular docking studies suggest that this compound may interact with a variety of neurotransmitter receptors, including serotonin and dopamine receptors, which are implicated in conditions such as depression, anxiety, and neurodegenerative diseases. These interactions are hypothesized to modulate the activity of key signaling pathways, potentially leading to therapeutic benefits.

In the realm of medicinal biology, 1-methyl-1,5-diazecane dihydrochloride has been investigated for its potential role as an intermediate in the synthesis of more complex bioactive molecules. Its structural motif is reminiscent of established CNS-active agents, suggesting that derivatives of this compound may exhibit similar pharmacological effects while possessing novel chemical profiles. This has spurred interest in exploring its utility as a scaffold for designing next-generation pharmaceuticals.

Preclinical studies have begun to unravel the pharmacokinetic and pharmacodynamic properties of 1-methyl-1,5-diazecane dihydrochloride. Initial findings indicate that the compound exhibits moderate oral bioavailability and prolonged half-life upon administration in animal models. These characteristics are favorable for developing once-daily dosing regimens, improving patient compliance and therapeutic efficacy. Furthermore, preliminary toxicity assessments have revealed no significant adverse effects at tested doses, paving the way for further clinical investigation.

The growing body of research on 1-methyl-1,5-diazecane dihydrochloride underscores its potential as a versatile tool in drug discovery. By leveraging cutting-edge synthetic methodologies and biophysical techniques, scientists are poised to uncover new applications for this compound across multiple therapeutic areas. Its unique structural features and favorable pharmacological profile position it as a cornerstone in the development of innovative pharmaceutical solutions.

As the field of medicinal chemistry continues to evolve, 1-methyl-1,5-diazecane dihydrochloride (CAS No. 2137780-61-9) is poised to play a pivotal role in shaping future therapeutic strategies. Ongoing research efforts aim to optimize its synthetic pathways and explore its potential in treating a wide range of neurological and psychiatric disorders. With each new study revealing new insights into its mechanism of action, this compound promises to remain at the forefront of pharmaceutical innovation.